![molecular formula C17H22N2O2S B6583310 N-[2-(dimethylamino)-2-(thiophen-2-yl)ethyl]-2-(4-methoxyphenyl)acetamide CAS No. 850593-09-8](/img/structure/B6583310.png)
N-[2-(dimethylamino)-2-(thiophen-2-yl)ethyl]-2-(4-methoxyphenyl)acetamide
Overview
Description
N-[2-(dimethylamino)-2-(thiophen-2-yl)ethyl]-2-(4-methoxyphenyl)acetamide, or DMAT, is an organic compound with a wide range of applications in scientific research and other fields. DMAT is a derivative of acetamide, which is a common organic compound with a wide range of applications. DMAT has been used in a variety of applications, including in the synthesis of drugs, the manufacture of dyes and pigments, and as a catalyst in organic synthesis. DMAT has also been used in the synthesis of a variety of pharmaceuticals, including anti-cancer agents, opioids, and anti-inflammatory agents. In addition, DMAT has been used in the synthesis of a variety of other organic compounds, including polymers and surfactants.
Scientific Research Applications
Reactions at the Benzylic Position
This compound, due to its benzylic position, can undergo various reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can be utilized in the synthesis of various other compounds, potentially expanding its range of applications .
Photoinitiating Systems
Derivatives of this compound have been used in photoinitiating systems for the synthesis of interpenetrated polymer networks and adapted for 3D printing . This suggests potential applications in materials science and manufacturing .
Structural Investigation and Biological Evaluation
A study has reported the synthesis of a novel heterocyclic amide derivative of this compound and its structural investigation using various analytical techniques . The compound was also evaluated for its antioxidant and antimicrobial properties, suggesting potential applications in pharmaceuticals and healthcare .
Anticancer Agents
Thiophene derivatives, such as this compound, have been used as raw materials in the synthesis of anticancer agents . This suggests potential applications in oncology and cancer treatment .
Anti-Atherosclerotic Agents
Similarly, thiophene derivatives have been used in the synthesis of anti-atherosclerotic agents . This suggests potential applications in cardiovascular medicine .
Metal Complexing Agents
Thiophene derivatives can act as metal complexing agents . This suggests potential applications in coordination chemistry and materials science .
Insecticides
Thiophene derivatives have also been used in the development of insecticides . This suggests potential applications in agriculture and pest control .
Liquid Crystals
Amides, which are present in this compound, have a broad range of different applications in polymers, dyes, and liquid crystals . This suggests potential applications in display technology and optoelectronics .
Mechanism of Action
Mode of Action
Benzeneacetamide derivatives can undergo various reactions such as free radical bromination, nucleophilic substitution, and oxidation . The exact interaction with its targets would depend on the specific biological context and the nature of the target.
Biochemical Pathways
The compound, being a derivative of benzeneacetamide, might be involved in electrophilic aromatic substitution reactions . These reactions could potentially affect various biochemical pathways, depending on the specific targets of the compound.
properties
IUPAC Name |
N-[2-(dimethylamino)-2-thiophen-2-ylethyl]-2-(4-methoxyphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O2S/c1-19(2)15(16-5-4-10-22-16)12-18-17(20)11-13-6-8-14(21-3)9-7-13/h4-10,15H,11-12H2,1-3H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQCYKUKGLMYLGU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNC(=O)CC1=CC=C(C=C1)OC)C2=CC=CS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401165047 |
Source
|
| Record name | N-[2-(Dimethylamino)-2-(2-thienyl)ethyl]-4-methoxybenzeneacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401165047 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
318.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzeneacetamide, N-[2-(dimethylamino)-2-(2-thienyl)ethyl]-4-methoxy- | |
CAS RN |
850593-09-8 |
Source
|
| Record name | N-[2-(Dimethylamino)-2-(2-thienyl)ethyl]-4-methoxybenzeneacetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=850593-09-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-[2-(Dimethylamino)-2-(2-thienyl)ethyl]-4-methoxybenzeneacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401165047 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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